Cas no 58093-61-1 (Benzoyl chloride, 2,3,6-trimethoxy-)

• Product Name: Benzoyl chloride, 2,3,6-trimethoxy-
• CAS No: 58093-61-1
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 343126
• PubChem ID: 14528818
• Update Time: 2025-04-19

Benzoyl chloride, 2,3,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,3,6-trimethoxy-
• 2,3,6-trimethoxybenzoyl chloride
• 58093-61-1
• SCHEMBL11520794
• DTXSID80561285

• Inchi： 1S/C10H11ClO4/c1-13-6-4-5-7(14-2)9(15-3)8(6)10(11)12/h4-5H,1-3H3
• InChI Key： APWPWWUFIJNGGL-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=C(C=1OC)OC)OC)=O

Computed Properties

• Exact Mass: 230.03463
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76